Cas no 15311-12-3 (Pyridine,3-[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]-)

• Product Name: Pyridine,3-[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]-
• CAS No: 15311-12-3
• MF: C₁₄H₁₁N₃S
• MW: 253.322241067886
• CID: 198165
• PubChem ID: 177586
• Update Time: 2025-04-19

Pyridine,3-[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine,3-[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]-
• 2-(4-methylphenyl)-5-pyridin-3-yl-1,3,4-thiadiazole
• Pyridine, 3-(5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl)-
• 15311-12-3
• DTXSID60165225
• Pyridine, 3-(5-p-tolyl-1,3,4-thiadiazol-2-yl)-

• Inchi： 1S/C14H11N3S/c1-10-4-6-11(7-5-10)13-16-17-14(18-13)12-3-2-8-15-9-12/h2-9H,1H3
• InChI Key： LFRWFSWBZKPMNI-UHFFFAOYSA-N
• SMILES： S1C(C2C=NC=CC=2)=NN=C1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 253.06753
• Monoisotopic Mass: 253.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• Density: 1.233
• Boiling Point: 437.4°Cat760mmHg
• Flash Point: 209.1°C
• Refractive Index: 1.628
• PSA: 38.67